Cas no 1508482-55-0 (N-(1H-indol-2-yl)methylhydroxylamine)

N-(1H-indol-2-yl)methylhydroxylamine is a specialized organic compound featuring an indole core functionalized with a methylhydroxylamine group at the 2-position. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of heterocyclic compounds and bioactive molecules. Its reactive hydroxylamine moiety enables participation in condensation, cyclization, and nucleophilic addition reactions, offering versatility in constructing complex molecular frameworks. The indole scaffold further enhances its utility in pharmaceutical and agrochemical research, where such derivatives are often explored for their biological activity. The compound is typically handled under controlled conditions due to its potential sensitivity. Suitable for researchers seeking tailored indole-based building blocks.
N-(1H-indol-2-yl)methylhydroxylamine structure
1508482-55-0 structure
Product Name:N-(1H-indol-2-yl)methylhydroxylamine
CAS No:1508482-55-0
MF:C9H10N2O
MW:162.188501834869
CID:5841448
PubChem ID:82596269
Update Time:2025-05-25

N-(1H-indol-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-(1H-indol-2-yl)methylhydroxylamine
    • EN300-1851789
    • N-[(1H-indol-2-yl)methyl]hydroxylamine
    • 1508482-55-0
    • Inchi: 1S/C9H10N2O/c12-10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5,10-12H,6H2
    • InChI Key: WBDKQJQJWAFJIT-UHFFFAOYSA-N
    • SMILES: ONCC1=CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 48Ų

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Additional information on N-(1H-indol-2-yl)methylhydroxylamine

Exploring N-(1H-indol-2-yl)methylhydroxylamine (CAS No. 1508482-55-0): A Comprehensive Guide to Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, N-(1H-indol-2-yl)methylhydroxylamine (CAS No. 1508482-55-0) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to in scientific literature by its systematic name or CAS registry number, belongs to the class of hydroxylamine derivatives, which are known for their versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-(1H-indol-2-yl)methylhydroxylamine synthesis", "CAS 1508482-55-0 applications", and "indole derivatives in drug discovery", reflecting the growing interest in this molecule.

The molecular structure of N-(1H-indol-2-yl)methylhydroxylamine combines an indole moiety with a hydroxylamine functional group, making it a valuable intermediate in the synthesis of more complex compounds. Indole derivatives, in particular, are widely studied for their biological activities, including potential roles in neurological research and antioxidant development. Recent trends in scientific queries, such as "indole-based hydroxylamine uses" and "1508482-55-0 solubility data", highlight the need for detailed information on this compound's physicochemical properties and reactivity.

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Looking ahead, the potential of N-(1H-indol-2-yl)methylhydroxylamine in personalized medicine and targeted drug delivery systems is an exciting frontier. As the scientific community delves deeper into structure-activity relationships, this compound may unlock new therapeutic possibilities. Concurrently, the integration of big data analytics in chemical research is expected to accelerate the exploration of its properties, addressing queries like "1508482-55-0 bioactivity prediction" and "indole-hydroxylamine SAR studies".

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